Cas no 28867-24-5 (4-Piperidinol,1,2,5-trimethyl-5-(4-morpholinylmethyl)-4-phenyl-, 4-propanoate, hydrochloride(1:2))

• Product name: 4-Piperidinol,1,2,5-trimethyl-5-(4-morpholinylmethyl)-4-phenyl-, 4-propanoate, hydrochloride(1:2)
• CAS No: 28867-24-5
• MF: C₂₂H₃₆Cl₂N₂O₃
• MW: 447.438844680786
• CID: 258746
• PubChem ID: 206925

4-Piperidinol,1,2,5-trimethyl-5-(4-morpholinylmethyl)-4-phenyl-, 4-propanoate, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1,2,5-trimethyl-5-(4-morpholinylmethyl)-4-phenyl-, 4-propanoate, hydrochloride(1:2)
• [1,2,5-trimethyl-5-(morpholin-4-ylmethyl)-4-phenylpiperidin-4-yl] propanoate,dihydrochloride
• 4-Piperidinol,5-morpholinomethyl-4-phenyl-1,2,5-trimethyl-,propionate,dihydrochloride
• 5-Morpholinomethyl-4-phenyl-1,2,5-trimethyl-4-piperidinol,propionate,dihydrochloride
• 1,2,5-Trimethyl-5-[(morpholin-4-yl)methyl]-4-phenylpiperidin-4-yl propanoate--hydrogen chloride (1/2)
• DTXSID20951505
• 1-(4-Phenyl-4-propionyloxy-1,3,6-trimethyl-3-piperidinomethyl)morpholine dihydrochloride
• 28867-24-5
• 5-Morpholinomethyl-4-phenyl-1,2,5-trimethyl-4-piperidinol, propionate, dihydrochloride
• 4-Piperidinol, 5-morpholinomethyl-4-phenyl-1,2,5-trimethyl-, propionate, dihydrochloride

• Inchi： InChI=1S/C22H34N2O3.2ClH/c1-5-20(25)27-22(19-9-7-6-8-10-19)15-18(2)23(4)16-21(22,3)17-24-11-13-26-14-12-24;;/h6-10,18H,5,11-17H2,1-4H3;2*1H
• InChI Key： RSTYJDKLVRSQTC-UHFFFAOYSA-N
• SMILES： Cl.Cl.CCC(OC1(CC(C)N(C)CC1(C)CN1CCOCC1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 446.21000
• Monoisotopic Mass: 446.2102984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 42.01000
• LogP: 4.37740